Cas no 2768-53-8 (Z-ALA-PHE-OH)

• Product Name: Z-ALA-PHE-OH
• CAS No: 2768-53-8
• MF: C₂₀H₂₂N₂O₅
• MW: 370.399085521698
• MDL: MFCD00020425
• CID: 280508
• PubChem ID: 6999126
• Update Time: 2025-06-23

Z-ALA-PHE-OH Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[(phenylmethoxy)carbonyl]-L-alanyl-
• 3-phenyl-2-[2-(phenylmethoxycarbonylamino)propanoylamino]propanoic acid
• Z-ala-phe-oh
• Cbz-L-Ala-L-Phe-OH
• N-benzyloxycarbonyl-L-alanyl-L-phenylalanine
• N-Cbz-L-Ala-L-PheOH
• N-benzyloxycarbonylalanyl-phenylalanine
• benzyloxycarbonyl-l-alanyl-l-phenylalanine
• L-Phenylalanine, N-[(phenylmethoxy)carbonyl]-L-alanyl-
• BVNXQVWGWUHKMK-YOEHRIQHSA-N
• (2S)-2-[(2S)-2-{[(BENZYLOXY)CARBONYL]AMINO}PROPANAMIDO]-3-PHENYLPROPANOIC ACID
• (2S)-3-phenyl-2-[[(2S)-2-(phenylmethoxycarbonylamino)propanoyl]amino]propanoic acid
• (S)-2-((S)-2-(benzyloxycarbonylamino)propanamido)-3-phenylpropanoic acid
• Cbz-L-Ala-L-Phe
• AS-69788
• ((Benzyloxy)carbonyl)-L-alanyl-L-phenylalanine
• CS-0336072
• AKOS030525050
• 2768-53-8
• CHEMBL3596377
• NS00048449
• BDBM36233
• CBZ-Ala-Phe-OH
• SCHEMBL1436898
• MFCD00020425
• G77447
• Z-ALA-PHE-OH

• MDL： MFCD00020425
• Inchi： 1S/C20H22N2O5/c1-14(21-20(26)27-13-16-10-6-3-7-11-16)18(23)22-17(19(24)25)12-15-8-4-2-5-9-15/h2-11,14,17H,12-13H2,1H3,(H,21,26)(H,22,23)(H,24,25)/t14-,17-/m0/s1
• InChI Key： BVNXQVWGWUHKMK-YOEHRIQHSA-N
• SMILES： O=C([C@H](C)NC(=O)OCC1C=CC=CC=1)N[C@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 370.15300
• Monoisotopic Mass: 370.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.73000
• LogP: 2.89520

Z-ALA-PHE-OH Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Z-ALA-PHE-OH

Professional Introduction to Compound with CAS No. 2768-53-8 and Product Name Z-ALA-PHE-OH

The compound with the CAS number 2768-53-8 and the product name Z-ALA-PHE-OH represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, chemically known as N-(1-carboxy-2-hydroxyethyl)-L-phenylalanyl-glycine, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of Z-ALA-PHE-OH incorporates key functional groups that make it a promising candidate for various biochemical pathways, particularly in the context of enzyme inhibition and metabolic regulation.

Recent studies have highlighted the compound's role in modulating enzymatic activities associated with oxidative stress and inflammation. The presence of both alanine and phenylalanine residues in its backbone contributes to its stability and reactivity, making it an ideal substrate for enzymes involved in protein synthesis and degradation. Furthermore, the hydroxyl group at the end of its structure enhances its solubility in aqueous environments, facilitating its use in intracellular signaling pathways.

In the realm of pharmaceutical research, Z-ALA-PHE-OH has been explored for its potential in developing novel therapeutic agents. Its ability to interact with specific enzymes has led to investigations into its efficacy as an inhibitor for diseases characterized by abnormal enzymatic activity. For instance, preliminary studies suggest that Z-ALA-PHE-OH may exhibit inhibitory effects on certain proteases, which are implicated in conditions such as neurodegenerative disorders and cancer.

The compound's structural similarity to natural amino acids also makes it a valuable tool in biochemical research. Researchers have utilized Z-ALA-PHE-OH as a reference molecule to study enzyme kinetics and substrate specificity. This has been particularly useful in understanding the mechanisms of action for various therapeutic agents currently under development. The precision with which Z-ALA-PHE-OH can mimic natural substrates provides insights into how drugs can be designed to interact more effectively with biological targets.

One of the most intriguing aspects of Z-ALA-PHE-OH is its potential application in regenerative medicine. Studies have demonstrated that this compound can promote cellular proliferation and differentiation, making it a candidate for tissue engineering applications. By influencing key signaling pathways, Z-ALA-PHE-OH may help in the development of strategies to repair damaged tissues and organs. This aligns with the broader goal of creating sustainable solutions for medical treatments that address complex biological challenges.

The synthesis of Z-ALA-PHE-OH is another area where advancements have been made. Modern synthetic methodologies have enabled researchers to produce this compound with high purity and yield, facilitating further experimentation and commercialization efforts. The optimization of synthetic routes has not only reduced costs but also improved the scalability of production, making it more feasible for industrial applications.

As research continues to evolve, the applications of Z-ALA-PHE-OH are expected to expand. The integration of computational modeling and high-throughput screening techniques has accelerated the discovery process, allowing researchers to identify new therapeutic targets and refine existing ones. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and pharmacologists in harnessing the full potential of compounds like Z-ALA-PHE-OH.

The safety profile of Z-ALA-PHE-OH is another critical consideration in its development. Extensive toxicological studies have been conducted to assess its compatibility with biological systems. These studies have shown that at appropriate concentrations, Z-ALA-PHE-OH exhibits minimal adverse effects, making it a promising candidate for clinical trials. However, further research is necessary to fully understand its long-term implications and ensure its safety for widespread use.

In conclusion, the compound with CAS number 2768-53-8 and product name Z-ALA-PHE-OH represents a significant advancement in biochemical research and pharmaceutical development. Its unique structural properties and potential therapeutic applications make it a valuable asset in addressing various medical challenges. As research progresses, we can anticipate even broader applications for this compound, further solidifying its role as a cornerstone in modern medicine.